Cas no 1805649-11-9 (Ethyl 4-cyano-2,5-diiodobenzoate)

Ethyl 4-cyano-2,5-diiodobenzoate is a versatile iodinated aromatic ester, valued for its high reactivity in cross-coupling reactions and functional group transformations. Its distinct substitution pattern (cyano and iodo groups) makes it a useful intermediate in pharmaceutical and agrochemical synthesis. The compound offers excellent stability and purity, ensuring reliable performance in advanced organic synthesis applications.

Ethyl 4-cyano-2,5-diiodobenzoate structure

1805649-11-9 structure

Product Name:Ethyl 4-cyano-2,5-diiodobenzoate

CAS No:1805649-11-9

MF:C₁₀H₇I₂NO₂

MW:426.977027177811

CID:4794963

Update Time:2025-06-19

Ethyl 4-cyano-2,5-diiodobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-cyano-2,5-diiodobenzoate
- Inchi： 1S/C10H7I2NO2/c1-2-15-10(14)7-4-8(11)6(5-13)3-9(7)12/h3-4H,2H2,1H3
- InChI Key： ZBWBWZLYHVACPC-UHFFFAOYSA-N
- SMILES： IC1C=C(C#N)C(=CC=1C(=O)OCC)I

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 286
XLogP3: 3.2
Topological Polar Surface Area: 50.1

Ethyl 4-cyano-2,5-diiodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015005974-250mg	Ethyl 4-cyano-2,5-diiodobenzoate	1805649-11-9	97%	250mg	499.20 USD	2021-05-31
Alichem	A015005974-500mg	Ethyl 4-cyano-2,5-diiodobenzoate	1805649-11-9	97%	500mg	855.75 USD	2021-05-31
Alichem	A015005974-1g	Ethyl 4-cyano-2,5-diiodobenzoate	1805649-11-9	97%	1g	1,579.40 USD	2021-05-31